1-[3-[4-(4-Chloropyrazol-1-yl)piperidin-1-yl]-2-hydroxypropyl]pyrrolidin-2-one

• IUPAC Name: 1-[3-[4-(4-chloropyrazol-1-yl)piperidin-1-yl]-2-hydroxypropyl]pyrrolidin-2-one
• InChI: InChI=1S/C15H23ClN4O2/c16-12-8-17-20(9-12)13-3-6-18(7-4-13)10-14(21)11-19-5-1-2-15(19)22/h8-9,13-14,21H,1-7,10-11H2
• InChI Key: ZDISOZBUMOVFKN-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)CC(CN2CCC(CC2)N3C=C(C=N3)Cl)O
• Molecular Formula: C15H23ClN4O2
• Molecular Weight: 326.82 g/mol

Description

1-[3-[4-(4-Chloropyrazol-1-yl)piperidin-1-yl]-2-hydroxypropyl]pyrrolidin-2-one, also known as JNJ-40411813, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of pyrrolidinones and has been shown to possess a unique mechanism of action that makes it a promising candidate for the treatment of various diseases.

Mechanism of Action

1-[3-[4-(4-Chloropyrazol-1-yl)piperidin-1-yl]-2-hydroxypropyl]pyrrolidin-2-one exerts its pharmacological effects by selectively inhibiting the activity of the enzyme phosphodiesterase 4 (PDE4). PDE4 is an enzyme that is involved in the regulation of various cellular processes, including inflammation and immune response. By inhibiting the activity of PDE4, this compound reduces the production of pro-inflammatory cytokines and chemokines, leading to a reduction in inflammation and pain.
Biochemical and Physiological Effects:
This compound has been shown to possess potent anti-inflammatory and analgesic properties in preclinical studies. It has been demonstrated to reduce the production of pro-inflammatory cytokines and chemokines in various cell types, including macrophages and monocytes. Additionally, this compound has been shown to reduce pain behavior in animal models of chronic pain.

Advantages and Limitations for Lab Experiments

1-[3-[4-(4-Chloropyrazol-1-yl)piperidin-1-yl]-2-hydroxypropyl]pyrrolidin-2-one has several advantages for laboratory experiments, including its potent anti-inflammatory and analgesic properties, as well as its unique mechanism of action. However, the complex synthesis process and the lack of data on its pharmacokinetic and pharmacodynamic properties may limit its use in certain experiments.

Future Directions

There are several potential future directions for the research on 1-[3-[4-(4-Chloropyrazol-1-yl)piperidin-1-yl]-2-hydroxypropyl]pyrrolidin-2-one. One possible direction is the development of more efficient synthesis methods that can produce larger quantities of the compound. Additionally, further studies are needed to determine the pharmacokinetic and pharmacodynamic properties of this compound in humans. Furthermore, the potential therapeutic applications of this compound in various diseases, including cancer, should be explored in more detail.

Synthesis Methods

The synthesis of 1-[3-[4-(4-Chloropyrazol-1-yl)piperidin-1-yl]-2-hydroxypropyl]pyrrolidin-2-one involves a multi-step process that starts with the reaction of 4-chloropyrazole with piperidine in the presence of a suitable base to form the intermediate compound. This intermediate is then reacted with 2-bromo-1-(3-hydroxypropyl)pyrrolidin-3-one to yield the final product. The synthesis of this compound is a complex process that requires specialized equipment and expertise.

Scientific Research Applications

1-[3-[4-(4-Chloropyrazol-1-yl)piperidin-1-yl]-2-hydroxypropyl]pyrrolidin-2-one has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to possess potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain conditions such as osteoarthritis and rheumatoid arthritis. Additionally, this compound has been shown to possess anti-tumor activity, making it a potential candidate for the treatment of various types of cancer.